Cas no 1008-51-1 (9H-Purine,8-methyl-6-(methylthio)-)

• Product name: 9H-Purine,8-methyl-6-(methylthio)-
• CAS No: 1008-51-1
• MF: C₇H₈N₄S
• MW: 180.23022
• CID: 191713
• PubChem ID: 602038

9H-Purine,8-methyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-6-(methylthio)-1H-purine
• 8-methyl-6-methylsulfanyl-7H-purine
• 9H-Purine,8-methyl-6-(methylthio)-
• NSC-22752
• DTXSID50345135
• Methyl 8-methyl-1H-purin-6-yl sulfide #
• Purine, 8-methyl-6-(methylthio)-
• OWKGASBQRLTGJX-UHFFFAOYSA-N
• SCHEMBL10410695
• 8-Methyl-6-methylthiopurine
• NSC22752
• 1008-51-1
• 1H-Purine, 8-methyl-6-(methylthio)-

• Inchi： InChI=1S/C7H8N4S/c1-4-10-5-6(11-4)8-3-9-7(5)12-2/h3,5H,1-2H3
• InChI Key： ANIAWVCTTSWIBZ-UHFFFAOYSA-N
• SMILES： CSC1=NC=NC2=NC(=NC12)C

Computed Properties

• Exact Mass: 180.04714
• Monoisotopic Mass: 180.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 49.44